![molecular formula C16H14F3NO B5564866 N-(2-phenylethyl)-4-(trifluoromethyl)benzamide](/img/structure/B5564866.png)
N-(2-phenylethyl)-4-(trifluoromethyl)benzamide
Overview
Description
N-(2-phenylethyl)-4-(trifluoromethyl)benzamide, also known as PETFB, is a chemical compound that has been extensively studied for its potential applications in scientific research. PETFB belongs to the class of compounds known as benzamides, which have been shown to possess a wide range of biological activities. In
Scientific Research Applications
Antibacterial Agents
N-phenethyl-4-(trifluoromethyl)benzamide: derivatives have been synthesized and evaluated for their antibacterial activity. These compounds have shown effectiveness as growth inhibitors of antibiotic-resistant Gram-positive bacteria . They are particularly potent against strains like methicillin-resistant Staphylococcus aureus (MRSA) and Enterococcus faecalis, where they prevent the development of biofilms and can eradicate preformed biofilms more effectively than traditional antibiotics like vancomycin .
Mechanically Flexible Crystals
The compound has been studied for its role in the plastic deformation of single crystals, which are of interest for their potential applications in flexible smart materials and devices . These crystals can be bent and returned to their original shape without losing integrity, which is attributed to the molecular layers lined with trifluoromethyl groups slipping past one another .
Cancer Therapy
Compounds containing the trifluoromethyl group, similar to N-phenethyl-4-(trifluoromethyl)benzamide , have been approved by the FDA for use in cancer therapy. For example, sorafenib, which has a trifluoromethyl group in its structure, is used for the treatment of primary liver cancer .
properties
IUPAC Name |
N-(2-phenylethyl)-4-(trifluoromethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3NO/c17-16(18,19)14-8-6-13(7-9-14)15(21)20-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXBFVRBCRVRZFF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)C2=CC=C(C=C2)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-phenethyl-4-(trifluoromethyl)benzamide |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.